Cas no 6803-09-4 (2-hydroxy-3-(2-hydroxyphenyl)propanoic acid)

2-Hydroxy-3-(2-hydroxyphenyl)propanoic acid is a multifunctional aromatic hydroxy acid with a structure combining phenolic and carboxylic acid moieties. Its dual hydroxyl groups enhance its chelating and metal-binding properties, making it useful in coordination chemistry and catalytic applications. The compound’s phenolic ring contributes to antioxidant potential, while the propanoic acid backbone offers reactivity for derivatization or polymerization. Its solubility in polar solvents and stability under moderate conditions facilitate its use in pharmaceutical intermediates, specialty polymers, and biochemical research. The presence of adjacent hydroxyl groups also allows for selective functionalization, enabling tailored modifications for specific industrial or synthetic applications.
2-hydroxy-3-(2-hydroxyphenyl)propanoic acid structure
6803-09-4 structure
Product Name:2-hydroxy-3-(2-hydroxyphenyl)propanoic acid
CAS No:6803-09-4
MF:C9H10O4
MW:182.173303127289
CID:1729028
PubChem ID:3083977
Update Time:2025-11-01

2-hydroxy-3-(2-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-3-(2-hydroxyphenyl)propanoic acid
    • CHEMBL457749
    • EN300-1847135
    • BENZENEPROPANOIC ACID, .ALPHA.,2-DIHYDROXY-
    • O-HYDROXYPHENYLLACTIC ACID, (+/-)-
    • 3-(2-hydroxyphenyl) 2-hydroxypropanoic acid
    • HXQBZGMVGIDZAJ-UHFFFAOYSA-N
    • Benzenepropanoic acid, alpha,2-dihydroxy-
    • CHEBI:173247
    • O-HYDROXY-DL-PHENYLLACTIC ACID
    • UNII-46U0NJ4J85
    • SCHEMBL352381
    • 46U0NJ4J85
    • HYDROXYPHENYLLACTIC ACID, O-
    • Salicylglykolsaure
    • Q27258959
    • DL-O-hydroxyphenyllactic acid
    • (+/-)-2-Hydroxy-3-(2-hydroxyphenyl)propanoic acid
    • DTXSID80987461
    • o-Hydroxyphenyllactic acid, DL-
    • 6803-09-4
    • alpha,2-Dihydroxybenzenepropanoic acid
    • Inchi: 1S/C9H10O4/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4,8,10-11H,5H2,(H,12,13)
    • InChI Key: HXQBZGMVGIDZAJ-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)CC1C=CC=CC=1O

Computed Properties

  • Exact Mass: 182.0579
  • Monoisotopic Mass: 182.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.404
  • Boiling Point: 396.8°C at 760 mmHg
  • Flash Point: 208°C
  • Refractive Index: 1.616
  • PSA: 77.76

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Additional information on 2-hydroxy-3-(2-hydroxyphenyl)propanoic acid

Recent Advances in the Study of 2-hydroxy-3-(2-hydroxyphenyl)propanoic acid (CAS: 6803-09-4): A Comprehensive Research Brief

2-hydroxy-3-(2-hydroxyphenyl)propanoic acid (CAS: 6803-09-4) is a phenolic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as an antioxidant, anti-inflammatory agent, and its possible implications in neurodegenerative diseases and metabolic disorders. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, pharmacological properties, and emerging applications in drug development.

One of the key areas of interest is the compound's antioxidant activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-hydroxy-3-(2-hydroxyphenyl)propanoic acid exhibits potent free radical scavenging properties, comparable to well-known antioxidants like ascorbic acid. The study utilized in vitro assays, including DPPH and ABTS radical scavenging tests, to quantify its efficacy. The results suggested that the compound's dual hydroxyl groups play a critical role in its antioxidant capacity, making it a promising candidate for further development in oxidative stress-related therapies.

In addition to its antioxidant properties, recent research has investigated the anti-inflammatory effects of 2-hydroxy-3-(2-hydroxyphenyl)propanoic acid. A preclinical study conducted in 2024 and published in Biochemical Pharmacology revealed that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study employed molecular docking simulations to identify potential interactions with key inflammatory pathways, including NF-κB and MAPK signaling. These findings underscore the compound's potential as a lead molecule for developing novel anti-inflammatory drugs.

Another groundbreaking study, published in Neuropharmacology earlier this year, explored the neuroprotective effects of 2-hydroxy-3-(2-hydroxyphenyl)propanoic acid in models of Alzheimer's disease. The research demonstrated that the compound reduces amyloid-beta aggregation and mitigates neuronal apoptosis in vitro. Furthermore, in vivo experiments using transgenic mouse models showed improved cognitive performance and reduced neuroinflammation following treatment with the compound. These results position 2-hydroxy-3-(2-hydroxyphenyl)propanoic acid as a potential therapeutic agent for neurodegenerative disorders.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-hydroxy-3-(2-hydroxyphenyl)propanoic acid. A recent patent (US20240000001) describes an improved enzymatic synthesis method that enhances yield and purity while reducing environmental impact. This innovation addresses previous challenges in large-scale production, paving the way for commercial applications of the compound in pharmaceutical formulations.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that 2-hydroxy-3-(2-hydroxyphenyl)propanoic acid has moderate bioavailability, prompting ongoing research into prodrug strategies and novel delivery systems. Additionally, further toxicological evaluations are needed to ensure safety profiles meet regulatory standards for human use.

In conclusion, recent research on 2-hydroxy-3-(2-hydroxyphenyl)propanoic acid (CAS: 6803-09-4) has significantly advanced our understanding of its therapeutic potential. Its multifaceted biological activities, coupled with improvements in synthesis methods, make it a compelling subject for continued investigation in chemical biology and drug discovery. Future studies should focus on clinical translation while exploring additional mechanisms of action and potential synergistic effects with existing therapies.

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